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An In-Depth Technical Guide to the History and Development of Sulcofuron as a Pesticide

This technical guide provides a comprehensive overview of the history, development, and

scientific understanding of Sulcofuron, a pesticide primarily used for the mothproofing of wool.

The information is intended for researchers, scientists, and professionals in drug development

and related fields.

Introduction
Sulcofuron, often referred to by its commercial name Mitin FF, is an organochlorine pesticide

belonging to the phenylurea class of chemicals.[1] Its sodium salt, Sulcofuron-sodium, has

been a significant agent in the textile industry for the protection of woolen fabrics against

keratin-digesting insect larvae, such as those of the common clothes moth (Tineola bisselliella)

and carpet beetles (Anthrenus species).[1][2][3] This guide details the available technical

information regarding its development, mechanism of action, synthesis, and toxicological

profile.

History and Development
The development of Sulcofuron is credited to Ciba-Geigy. Marketed under the name Mitin FF,

its use as a mothproofing agent dates back to at least 1948 in the United States.[2] It was

designed to be applied during the wool dyeing process, binding to the fibers in a manner similar

to acid dyes, rendering it a "permanent" treatment that is resistant to washing and dry-cleaning.
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This long-lasting efficacy made it a valuable tool for preserving the quality and integrity of

woolen textiles.

Chemical Properties and Synthesis
Sulcofuron is a complex organic molecule with multiple chlorinated aromatic rings and a

sulfonic acid group. Its chemical and physical properties are summarized in the table below.

Table 1: Chemical and Physical Properties of Sulcofuron and Sulcofuron-sodium

Property Value Source

Sulcofuron

IUPAC Name

5-chloro-2-[4-chloro-2-[(3,4-

dichlorophenyl)carbamoylamin

o]phenoxy]benzenesulfonic

acid

PubChem

Molecular Formula C₁₉H₁₂Cl₄N₂O₅S

Molecular Weight 522.2 g/mol

CAS Number 24019-05-4

Sulcofuron-sodium

IUPAC Name

sodium 5-chloro-2-[4-chloro-2-

[(3,4-

dichlorophenyl)carbamoylamin

o]phenoxy]benzenesulfonate

PubChem

Molecular Formula C₁₉H₁₁Cl₄N₂NaO₅S PubChem

Molecular Weight 544.2 g/mol

CAS Number 3567-25-7

Appearance White solid Haz-Map

Synthesis of Sulcofuron-sodium
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A detailed, publicly available experimental protocol for the industrial synthesis of Sulcofuron-

sodium is not readily found in scientific literature or patents. However, based on its chemical

structure, a plausible multi-step synthetic pathway can be hypothesized. The core of the

molecule is a 1,3-diphenylurea derivative. The synthesis would likely involve the formation of

this urea linkage and the ether bond connecting the two main aromatic portions of the

molecule.

Hypothetical Synthesis Pathway:

A possible synthetic route could involve the following key steps:

Formation of a substituted diphenyl ether: This could be achieved through a nucleophilic

aromatic substitution reaction, such as an Ullmann condensation, between a substituted

phenol and a chlorinated nitrobenzene derivative.

Reduction of the nitro group: The nitro group on the diphenyl ether intermediate would then

be reduced to an amine.

Formation of the urea linkage: The resulting amine could then be reacted with a substituted

phenyl isocyanate or phosgene followed by a substituted aniline to form the 1,3-diphenylurea

structure.

Sulfonation: The final step would involve the sulfonation of the appropriate aromatic ring to

introduce the sulfonic acid group.

Salt formation: The sulfonic acid would then be neutralized with a sodium base, such as

sodium hydroxide, to yield Sulcofuron-sodium.
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Hypothetical Synthesis of Sulcofuron-sodium
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A plausible, hypothetical synthesis pathway for Sulcofuron-sodium.

Mode of Action
Sulcofuron acts as a stomach poison in keratin-digesting insect larvae. The primary

mechanism involves the ingestion of treated wool fibers by the larvae. Once inside the insect's

digestive system, the compound is released and exerts its toxic effects.

One source suggests that Sulcofuron inhibits an enzyme essential for the breakdown of

keratin, the main protein in wool. The larvae of clothes moths and carpet beetles possess

specialized digestive enzymes that can break down the disulfide bonds in keratin. By inhibiting

these enzymes, Sulcofuron effectively prevents the larvae from obtaining nutrients from the

wool, leading to starvation and death. It is also suggested that the compound or its toxic

breakdown products are absorbed from the digestive tract.

It is important to note that some literature incorrectly attributes the mode of action of

Sulcofuron to the inhibition of acetolactate synthase (ALS). ALS inhibition is a well-established

mechanism for sulfonylurea herbicides, which disrupt the synthesis of branched-chain amino

acids in plants. This is not a recognized insecticidal mode of action, and its attribution to

Sulcofuron is likely a misinterpretation based on the "sulfo" prefix in its name.
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Mode of Action of Sulcofuron in Moth Larvae

1. Moth larva ingests
wool fibers treated with

Sulcofuron.

2. In the larva's gut,
digestive enzymes

(keratinases) act on the wool.

3. Sulcofuron is released
from the wool fibers.

4. Sulcofuron inhibits
keratin-digesting enzymes.

5. Inability to digest wool
leads to starvation and/
or direct toxic effects.

6. Larval Death

Click to download full resolution via product page

Proposed insecticidal mode of action of Sulcofuron.

Efficacy and Application in Mothproofing
Sulcofuron-sodium is applied to wool from an aqueous solution, typically during the dyeing

process in an acidic dyebath. The compound has an affinity for the wool fiber and binds to it in

a similar manner to acid dyes, resulting in a durable and long-lasting mothproof finish.
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Detailed, publicly available quantitative data on the efficacy of Sulcofuron for mothproofing,

such as larval mortality rates at specific concentrations on treated fabric, are scarce. However,

its long history of use and commercial success as Mitin FF attest to its effectiveness in

protecting woolen materials from insect damage.

Experimental Protocol for Efficacy Testing (General)
While a specific protocol for testing Sulcofuron's efficacy is not available, a general procedure

for evaluating mothproofing agents would typically involve the following steps:

Treatment of Fabric: Wool fabric swatches are treated with varying concentrations of the

mothproofing agent under simulated industrial application conditions (e.g., in a laboratory-

scale dyeing apparatus).

Bioassay: The treated and untreated (control) fabric swatches are exposed to a specified

number of moth larvae (e.g., Tineola bisselliella) in a controlled environment (temperature

and humidity).

Evaluation: After a set period, the efficacy is assessed based on one or more of the following

metrics:

Larval mortality.

Weight loss of the fabric swatches due to larval feeding.

Visual assessment of damage to the fabric.

Durability Testing: To assess the permanence of the treatment, the bioassay is repeated after

the treated fabric has undergone a series of standardized washing or dry-cleaning cycles.

Toxicological Profile
Sulcofuron is described as having low to moderate toxicity. The available quantitative

toxicological data are summarized below.

Table 2: Summary of Toxicological Data for Sulcofuron-sodium
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Study Type Species Route Value Source

Acute Inhalation

Toxicity
Rat Inhalation

LC₅₀ > 4,820

mg/m³ / 4hr

90-Day Dermal

Study
Rat Dermal

LOAEL > 1,000

mg/kg/day

Oral Lethal Dose

Studies
Mouse Oral

Caused altered

sleep time,

ataxia, and

diarrhea

Experimental Protocols for Toxicological Studies
(General)
Detailed experimental protocols for the toxicological studies of Sulcofuron are not publicly

available. However, such studies generally follow standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD) or the U.S.

Environmental Protection Agency (EPA).

A 90-day dermal toxicity study in rats, for instance, would typically involve:

Animal Selection: A specified number of male and female rats of a particular strain are used.

Dose Groups: At least three dose levels of the test substance and a control group (vehicle

only) are established.

Application: The test substance is applied daily to a shaved area of the rats' skin for 90 days.

Observations: The animals are observed daily for signs of toxicity. Body weight and food

consumption are monitored regularly.

Clinical Pathology: Blood and urine samples are collected at specified intervals for

hematology and clinical chemistry analysis.

Necropsy and Histopathology: At the end of the study, all animals are euthanized, and a full

necropsy is performed. Organs are weighed, and tissues are examined microscopically for
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pathological changes.

Environmental Fate
There is a notable lack of publicly available data on the environmental fate of Sulcofuron-

sodium. A safety data sheet for the compound indicates that data on its persistence,

degradability, and bioaccumulative potential are not available. Its application method within the

industrial setting of dye houses suggests that the primary route of environmental release would

be through wastewater from textile mills. The environmental quality standard for sulcofuron in

fresh water has been set at 25 µg/L in some jurisdictions.

Analytical Methods
The detection and quantification of Sulcofuron in various matrices are crucial for monitoring its

presence in the environment and on treated textiles.

Analysis in Environmental Samples
For environmental water samples, a common analytical technique is liquid chromatography

combined with tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and

selectivity. A general workflow for this analysis is as follows:

Sample Preparation: The water sample may undergo pre-concentration and purification

using techniques such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to

isolate the analyte and remove interfering substances.

LC Separation: The extracted sample is injected into a liquid chromatograph, where

Sulcofuron is separated from other components in the sample on a chromatographic

column.

MS/MS Detection: The separated Sulcofuron is then introduced into a tandem mass

spectrometer. The molecule is ionized, and specific parent and daughter ions are monitored,

allowing for highly specific and sensitive quantification.
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General Workflow for Sulcofuron Analysis in Water

1. Collect Water Sample

2. Sample Preparation
(LLE or SPE)

3. Liquid Chromatography
(Separation)

4. Tandem Mass Spectrometry
(Detection and Quantification)

5. Data Analysis

Click to download full resolution via product page

Analytical workflow for Sulcofuron in environmental samples.

Analysis in Wool
While a specific standardized method for Sulcofuron in wool is not detailed in the search

results, a general approach would involve:

Extraction: Extracting the Sulcofuron from the wool fibers using a suitable organic solvent.

Clean-up: Removing interfering substances from the extract, such as wool fats and dyes.

Instrumental Analysis: Quantifying the Sulcofuron in the cleaned-up extract using a

technique like high-performance liquid chromatography (HPLC) with a suitable detector (e.g.,

UV or MS).
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Conclusion
Sulcofuron, primarily as its sodium salt under the trade name Mitin FF, has had a long history

as an effective and durable mothproofing agent for wool. Its development by Ciba-Geigy

provided the textile industry with a reliable solution to protect valuable goods from insect

damage. Its mode of action as a stomach poison is tailored to its specific use against keratin-

digesting larvae. While its history of use is well-documented, detailed public information

regarding its synthesis, quantitative efficacy, and comprehensive toxicological and

environmental fate profiles is limited. This guide has synthesized the available technical

information to provide a thorough overview for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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